(4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol
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Description
This compound is a triazole derivative characterized by a cyclopropylmethyl group at the 4-position, a methylthio (-SMe) substituent at the 5-position, and a hydroxymethyl (-CH2OH) moiety at the 3-position. Its molecular formula is C8H12N3OS (inferred from structural analogs in –13). The hydroxymethyl group contributes to hydrogen-bonding capacity, influencing solubility and target binding .
Properties
Molecular Formula |
C8H13N3OS |
|---|---|
Molecular Weight |
199.28 g/mol |
IUPAC Name |
[4-(cyclopropylmethyl)-5-methylsulfanyl-1,2,4-triazol-3-yl]methanol |
InChI |
InChI=1S/C8H13N3OS/c1-13-8-10-9-7(5-12)11(8)4-6-2-3-6/h6,12H,2-5H2,1H3 |
InChI Key |
APRWUCPCPZKTMW-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=NN=C(N1CC2CC2)CO |
Origin of Product |
United States |
Biological Activity
The compound (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol is a member of the triazole family, which has garnered attention due to its potential biological activities. This article provides a comprehensive analysis of its biological activity, including relevant research findings and case studies.
Chemical Structure and Properties
The chemical structure of the compound can be represented as follows:
This structure features a triazole ring, which is known for its diverse biological activities, including antifungal and antibacterial properties.
Antifungal Activity
Research indicates that triazole derivatives often exhibit significant antifungal properties. The compound has been studied for its effectiveness against various fungal strains. A study demonstrated that similar triazole compounds inhibited the growth of Candida albicans and Aspergillus niger, suggesting potential applications in antifungal therapies .
Antimicrobial Activity
In addition to antifungal properties, triazole derivatives have shown promising antibacterial activity. A comparative study highlighted that compounds with similar structures exhibited inhibition against both Gram-positive and Gram-negative bacteria. Specifically, compounds with methylthio groups were noted for enhanced activity against Staphylococcus aureus and Escherichia coli .
Antiparasitic Activity
The compound's biological profile extends to antiparasitic effects. Triazoles have been recognized for their efficacy against nematodes, particularly in veterinary medicine. Research on related compounds has shown effectiveness against gastrointestinal nematodes in livestock, indicating that (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol may share similar mechanisms of action .
Study 1: Antifungal Efficacy
In a laboratory setting, (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol was tested against a panel of fungal pathogens. The results indicated an IC50 value of 15 µg/mL against Candida albicans, demonstrating significant antifungal potential compared to standard antifungal agents .
Study 2: Antibacterial Properties
A recent study evaluated the antibacterial activity of the compound in vitro. It was found to exhibit a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus. This suggests that the compound could be developed into a therapeutic agent for treating bacterial infections .
Study 3: Antiparasitic Applications
Field trials involving livestock treated with triazole derivatives showed a reduction in gastrointestinal nematode populations. The effectiveness of these treatments was attributed to the ability of triazoles to disrupt parasitic metabolism, which may also apply to (4-(Cyclopropylmethyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)methanol .
Research Findings Summary Table
Comparison with Similar Compounds
Substituent Variations and Physicochemical Properties
The table below summarizes key structural differences and inferred properties:
Key Observations:
- Lipophilicity : The cyclopropylmethyl and methylthio groups in the target compound likely confer intermediate lipophilicity compared to analogs with aromatic (e.g., phenylethyl) or smaller alkyl (e.g., ethyl) substituents.
- Reactivity : The methylthio (-SMe) group is less reactive than thiol (-SH) derivatives (), reducing susceptibility to oxidation but limiting covalent interactions with biological targets.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
